Cas no 2470436-79-2 (2-(2-bromopyridin-4-yl)-2-oxoacetic acid)

• Product Name: 2-(2-bromopyridin-4-yl)-2-oxoacetic acid
• CAS No: 2470436-79-2
• MF: C₇H₄BrNO₃
• MW: 230.015561103821
• MDL: MFCD32710703
• CID: 5679718
• PubChem ID: 155819631
• Update Time: 2025-05-24

2-(2-bromopyridin-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopyridin-4-yl)-2-oxoacetic acid
• 2-Bromo-α-oxo-4-pyridineacetic acid
• 2-(2-bromopyridin-4-yl)-2-oxoacetic acid

• MDL： MFCD32710703
• Inchi： 1S/C7H4BrNO3/c8-5-3-4(1-2-9-5)6(10)7(11)12/h1-3H,(H,11,12)
• InChI Key： YMNOMVCQCPVFEM-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC(C(=O)C(O)=O)=C1

Experimental Properties

• Density: 1.840±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 368.4±42.0 °C(Predicted)
• pka: 1.78±0.54(Predicted)

Additional information on 2-(2-bromopyridin-4-yl)-2-oxoacetic acid

Recent Advances in the Study of 2-(2-Bromopyridin-4-yl)-2-oxoacetic Acid (CAS: 2470436-79-2) and Its Applications in Chemical Biology and Medicine

2-(2-Bromopyridin-4-yl)-2-oxoacetic acid (CAS: 2470436-79-2) is a brominated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and other therapeutic candidates. Recent studies have explored its potential in drug discovery, highlighting its role in modulating enzymatic activity and its utility in medicinal chemistry.

One of the most notable applications of 2-(2-bromopyridin-4-yl)-2-oxoacetic acid is its use as a building block in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromopyridine moiety of this compound provides a reactive site for further functionalization. Recent research has demonstrated its efficacy in the synthesis of novel inhibitors targeting specific kinases, such as EGFR and BRAF, which are implicated in various cancers. The compound's ability to form stable covalent bonds with target proteins makes it a valuable tool in structure-activity relationship (SAR) studies.

In addition to its role in kinase inhibition, 2-(2-bromopyridin-4-yl)-2-oxoacetic acid has been investigated for its antimicrobial properties. Studies have shown that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. The presence of the bromine atom enhances the electrophilicity of the pyridine ring, facilitating interactions with microbial enzymes and disrupting essential metabolic pathways. These findings suggest potential applications in the development of new antibiotics to address the growing challenge of antimicrobial resistance.

Recent synthetic methodologies have also focused on optimizing the production of 2-(2-bromopyridin-4-yl)-2-oxoacetic acid to improve yield and purity. Advances in catalytic processes, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient synthesis of this compound and its derivatives. These improvements are critical for scaling up production and ensuring the availability of high-quality material for further research and development.

Looking ahead, the potential of 2-(2-bromopyridin-4-yl)-2-oxoacetic acid extends beyond its current applications. Ongoing research is exploring its utility in targeted drug delivery systems, where its reactive bromine atom can be leveraged for conjugation with nanoparticles or other carriers. Additionally, its role in the development of fluorescent probes for biological imaging is under investigation, offering new tools for studying cellular processes in real time.

In conclusion, 2-(2-bromopyridin-4-yl)-2-oxoacetic acid (CAS: 2470436-79-2) represents a promising compound with diverse applications in chemical biology and medicine. Its versatility as a synthetic intermediate, combined with its biological activity, positions it as a valuable asset in drug discovery and development. Future research will likely uncover additional uses for this compound, further solidifying its importance in the field.